Cas no 1448035-73-1 (N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide)

• Product Name: N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• CAS No: 1448035-73-1
• MF: C₁₆H₂₁N₃O₅S
• MW: 367.42004275322
• CID: 6209212
• PubChem ID: 71806234
• Update Time: 2025-10-31

N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• F6436-0468
• N-[2-(1,3-benzodioxol-5-yl)-2-hydroxypropyl]-1,3,5-trimethylpyrazole-4-sulfonamide
• N-(2-(benzo[d][1,3]dioxol-5-yl)-2-hydroxypropyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• AKOS024558978
• CHEMBL3440277
• 1448035-73-1

• Inchi： 1S/C16H21N3O5S/c1-10-15(11(2)19(4)18-10)25(21,22)17-8-16(3,20)12-5-6-13-14(7-12)24-9-23-13/h5-7,17,20H,8-9H2,1-4H3
• InChI Key： KFDLZSFKXWHVTP-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NN(C)C=1C)(NCC(C)(C1=CC=C2C(=C1)OCO2)O)(=O)=O

Computed Properties

• Exact Mass: 367.12019195g/mol
• Monoisotopic Mass: 367.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide

Comprehensive Analysis of N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide (CAS No. 1448035-73-1)

The compound N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide (CAS No. 1448035-73-1) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its complex structure, featuring a benzodioxole moiety and a trimethylpyrazole core, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its sulfonamide functional group, which is known for its diverse pharmacological activities.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in drug discovery and personalized medicine. N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide aligns with this trend, as its structural features suggest potential interactions with key biological targets. For instance, the benzodioxole group is often associated with neuroprotective and anti-inflammatory effects, while the pyrazole ring is a common scaffold in drugs targeting metabolic disorders. This dual functionality positions the compound as a versatile tool for researchers exploring multi-target therapeutics.

One of the most frequently searched topics in the context of this compound is its synthetic route and scale-up potential. Given the complexity of its structure, chemists are keen to develop efficient and cost-effective synthesis methods. Recent publications have highlighted the use of green chemistry principles in its preparation, addressing the growing demand for sustainable pharmaceutical manufacturing. Additionally, the compound's solubility and stability under physiological conditions are critical parameters being investigated, as these factors directly impact its bioavailability and therapeutic efficacy.

The rise of artificial intelligence (AI) in drug discovery has also brought N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide into the spotlight. Computational models are being employed to predict its binding affinity for various receptors, accelerating the identification of potential applications. This approach aligns with the broader industry shift toward in silico screening, which reduces the time and cost associated with traditional drug development. As a result, the compound is increasingly being studied in virtual libraries alongside other sulfonamide derivatives.

Another area of interest is the compound's potential role in addressing chronic inflammatory diseases, a major focus of modern healthcare. With the global prevalence of conditions such as arthritis and inflammatory bowel disease, researchers are exploring the anti-inflammatory properties of N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide. Preliminary studies suggest that its hydroxypropyl and benzodioxole groups may contribute to the inhibition of pro-inflammatory cytokines, making it a candidate for further preclinical evaluation.

In conclusion, N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide (CAS No. 1448035-73-1) represents a fascinating intersection of chemistry and biology. Its multifaceted structure and potential therapeutic applications make it a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound may soon emerge as a key player in the development of next-generation pharmaceuticals.